Cas no 110888-19-2 (4-Sulfanyl-3-(trifluoromethyl)benzonitrile)

• Product Name: 4-Sulfanyl-3-(trifluoromethyl)benzonitrile
• CAS No: 110888-19-2
• MF: C₈H₄F₃NS
• MW: 203.184270858765
• CID: 2845678
• PubChem ID: 13878819
• Update Time: 2025-04-21

4-Sulfanyl-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Sulfanyl-3-(trifluoromethyl)benzonitrile
• DTXSID90551738
• SZUHXDMIWJINCW-UHFFFAOYSA-N
• SCHEMBL10502974
• 110888-19-2
• 4-Cyano-2-(trifluoromethyl)thiophenol

• Inchi： 1S/C8H4F3NS/c9-8(10,11)6-3-5(4-12)1-2-7(6)13/h1-3,13H
• InChI Key： SZUHXDMIWJINCW-UHFFFAOYSA-N
• SMILES： SC1C=CC(C#N)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 203.00165479Da
• Monoisotopic Mass: 203.00165479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.8Ų